N-(3,5-dimethylphenyl)-6-fluoro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-3-carboxamide 1,1-dioxide

• IUPAC Name: N-(3,5-dimethylphenyl)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-3-carboxamide
• InChI: InChI=1S/C16H16FN3O3S/c1-9-5-10(2)7-12(6-9)18-16(21)15-19-13-8-11(17)3-4-14(13)24(22,23)20-15/h3-8,15,19-20H,1-2H3,(H,18,21)
• InChI Key: QPKZMXQGNYNCQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2NC3=C(C=CC(=C3)F)S(=O)(=O)N2)C
• Molecular Formula: C16H16FN3O3S
• Molecular Weight: 349.4 g/mol

Description

1,2,4-Benzothiadiazine-1,1-dioxide is a novel scaffold that has been the subject of much research due to its various pharmacological activities. The biological activities of 1,2,4-benzothiadiazine-1,1-dioxide include antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators. Many functional groups attached to the ring are responsible for the activity of 1,2,4-benzothiadiazine-1,1-dioxide.

Synthesis Analysis

The synthesis of 1,2,4-benzothiadiazine-1,1-dioxide derivatives often involves the reaction of aminobenzenesulfonamides with trimethyl orthoacetate.

Molecular Structure Analysis

There are four kinds of parent thiadiazine structures, having molecular formula C3H4N2S, in which the sulfur atom is adjacent to at least one ring nitrogen atom. These four thiadiazine systems can give rise to benzo derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-benzothiadiazine-1,1-dioxide derivatives can vary depending on the specific functional groups attached to the ring.

Scientific Research Applications

Chiral Chromatography and Analytical Chemistry

• Chiral Stationary Phases : The compound’s chirality can be exploited for chiral separation in chromatography. .